5-tris(hydroxymethyl)methylamino-2-(3,6-dihydroxy-9H-xanthen-10-yl)benzoate
5-tris(hydroxymethyl)methylamino-2-(3,6-dihydroxy-9H-xanthen-10-yl)benzoate
Brand Name:
Vulcanchem
CAS No.:
156862-28-1
VCID:
VC0117430
InChI:
InChI=1S/C24H21NO8/c26-10-23(11-27,12-28)25-13-1-4-17-16(7-13)22(31)33-24(17)18-5-2-14(29)8-20(18)32-21-9-15(30)3-6-19(21)24/h1-9,25-30H,10-12H2
SMILES:
C1=CC2=C(C=C1NC(CO)(CO)CO)C(=O)OC23C4=C(C=C(C=C4)O)OC5=C3C=CC(=C5)O
Molecular Formula:
C24H21NO8
Molecular Weight:
451.4 g/mol
5-tris(hydroxymethyl)methylamino-2-(3,6-dihydroxy-9H-xanthen-10-yl)benzoate
CAS No.: 156862-28-1
Main Products
VCID: VC0117430
Molecular Formula: C24H21NO8
Molecular Weight: 451.4 g/mol
CAS No. | 156862-28-1 |
---|---|
Product Name | 5-tris(hydroxymethyl)methylamino-2-(3,6-dihydroxy-9H-xanthen-10-yl)benzoate |
Molecular Formula | C24H21NO8 |
Molecular Weight | 451.4 g/mol |
IUPAC Name | 6-[[1,3-dihydroxy-2-(hydroxymethyl)propan-2-yl]amino]-3',6'-dihydroxyspiro[2-benzofuran-3,9'-xanthene]-1-one |
Standard InChI | InChI=1S/C24H21NO8/c26-10-23(11-27,12-28)25-13-1-4-17-16(7-13)22(31)33-24(17)18-5-2-14(29)8-20(18)32-21-9-15(30)3-6-19(21)24/h1-9,25-30H,10-12H2 |
Standard InChIKey | JIFHBXYMVUBICH-UHFFFAOYSA-N |
SMILES | C1=CC2=C(C=C1NC(CO)(CO)CO)C(=O)OC23C4=C(C=C(C=C4)O)OC5=C3C=CC(=C5)O |
Canonical SMILES | C1=CC2=C(C=C1NC(CO)(CO)CO)C(=O)OC23C4=C(C=C(C=C4)O)OC5=C3C=CC(=C5)O |
Synonyms | 5-tris(hydroxymethyl)methylamino-2-(3,6-dihydroxy-9H-xanthen-10-yl)benzoate THAM-FITC |
PubChem Compound | 190856 |
Last Modified | Nov 11 2021 |
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